Cas no 1805025-25-5 (2-Bromo-5-hydroxypyridine-4-acetic acid)

• Product Name: 2-Bromo-5-hydroxypyridine-4-acetic acid
• CAS No: 1805025-25-5
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4901140
• Update Time: 2025-07-20

2-Bromo-5-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydroxypyridine-4-acetic acid

• Inchi： 1S/C7H6BrNO3/c8-6-1-4(2-7(11)12)5(10)3-9-6/h1,3,10H,2H2,(H,11,12)
• InChI Key： KSAINNRZDJKROI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 1
• Topological Polar Surface Area: 70.4

Additional information on 2-Bromo-5-hydroxypyridine-4-acetic acid

Recent Advances in the Study of 2-Bromo-5-hydroxypyridine-4-acetic acid (CAS: 1805025-25-5) and Its Applications in Chemical Biology and Medicine

The compound 2-Bromo-5-hydroxypyridine-4-acetic acid (CAS: 1805025-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and hydroxypyridine functional groups, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer agents.

One of the most notable advancements in the study of 2-Bromo-5-hydroxypyridine-4-acetic acid is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromo and hydroxypyridine moieties of this compound have been shown to interact effectively with the ATP-binding sites of various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are implicated in tumor growth and angiogenesis.

In addition to its applications in oncology, 2-Bromo-5-hydroxypyridine-4-acetic acid has been investigated for its antimicrobial properties. Research conducted by a team at the University of Cambridge revealed that this compound, when incorporated into larger molecular frameworks, displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study, published in Antimicrobial Agents and Chemotherapy, highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

The synthetic versatility of 2-Bromo-5-hydroxypyridine-4-acetic acid has also been a focal point of recent research. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route for this compound, which significantly improved its accessibility for large-scale pharmaceutical applications. The method utilized a palladium-catalyzed cross-coupling reaction, which not only enhanced the efficiency of the synthesis but also reduced the environmental impact compared to traditional methods. This advancement is expected to facilitate further exploration of the compound's pharmacological potential.

Despite these promising developments, challenges remain in the optimization of 2-Bromo-5-hydroxypyridine-4-acetic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2023 issue of Journal of Chemical Information and Modeling, have provided valuable insights into the molecular interactions of this compound, paving the way for the design of more effective and selective derivatives.

In conclusion, 2-Bromo-5-hydroxypyridine-4-acetic acid (CAS: 1805025-25-5) represents a highly promising scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Ongoing research continues to uncover new applications and refine its pharmacological properties, positioning it as a valuable tool in the fight against diseases such as cancer and bacterial infections. Future studies are expected to focus on translational research, aiming to bridge the gap between laboratory findings and clinical applications.